4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C20H18ClN3O2
• Molecular Weight: 367.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H18ClN3O2/c1-2-11-24-19(12-7-9-13(21)10-8-12)16-17(22-23-18(16)20(24)26)14-5-3-4-6-15(14)25/h3-10,19,25H,2,11H2,1H3,(H,22,23)
• InChI Key: JZPYRRLAQYEIEV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC=C(C=C4)Cl

Description

This compound belongs to the pyrrolo[3,4-c]pyrazolone family, characterized by a fused bicyclic scaffold with substituents influencing its physicochemical and biological properties. The core structure includes a dihydropyrrolopyrazol-one moiety, with a 4-chlorophenyl group at position 4, a 2-hydroxyphenyl group at position 3, and a propyl chain at position 4.

Biological Activity

The compound 4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a member of the pyrrolo[3,4-c]pyrazole class of compounds, which have garnered interest due to their diverse biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, kinase inhibition, and potential therapeutic applications.

Chemical Structure and Properties

• IUPAC Name : 4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one
• Molecular Formula : C19H19ClN2O2
• Molecular Weight : 344.82 g/mol

Biological Activity Overview

Research indicates that compounds within the pyrrolo[3,4-c]pyrazole class exhibit significant biological activities, particularly in oncology. The specific compound in focus has been evaluated for its potential in inhibiting cancer cell growth and targeting oncogenic pathways.

Anticancer Activity

A study demonstrated that derivatives of pyrano[2,3-c]pyrazoles, including those with similar structural features to our compound of interest, showed promising anticancer activity against glioblastoma cell lines. The compound 4j , a derivative featuring a chlorophenyl group, displayed significant inhibition of glioma cell growth with minimal cytotoxicity to non-cancerous cells .

• In Vitro Studies : Compound 4j was tested against various glioma cell lines (U87MG, C6) and demonstrated an effective EC50 value that indicates potent anti-glioma activity. The study highlighted that it inhibited the formation of 3D neurospheres from primary patient-derived glioma stem cells .

Kinase Inhibition

The compound was also screened for its ability to inhibit specific kinases known to be involved in oncogenic signaling pathways. Notably:

• AKT2/PKBβ Inhibition : The compound exhibited low micromolar activity against AKT2, a critical kinase in glioma malignancy. This suggests its potential as a therapeutic agent targeting the AKT signaling pathway .

Study 1: Inhibition of Glioma Growth

In a detailed evaluation involving 139 purified kinases, compound 4j was found to specifically inhibit AKT2 with an IC50 of approximately 12 μM. This specificity highlights its potential as a targeted therapy for glioblastoma .

Compound	Target Kinase	IC50 (μM)
4j	AKT1	14
4j	AKT2	12

Study 2: Cytotoxicity Assessment

The cytotoxic effects were assessed using primary patient-derived cells versus non-cancerous cells. The results indicated that while the compound effectively induced cell death in cancerous cells, it maintained a favorable safety profile by exhibiting significantly lower toxicity towards non-cancerous cells.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at Position 5

• Molecular weight rises to 397.85 g/mol (C21H20ClN3O3), compared to the target compound’s 377.86 g/mol (C20H18ClN3O2) .
• 5-(3-Pyridinylmethyl) variant (CAS 873682-14-5):
  The pyridine ring introduces basicity, which may alter pH-dependent solubility and membrane permeability. The ethoxy group at position 4 (vs. chloro) is electron-donating, possibly reducing electrophilic reactivity .

Substituent Variations at Position 4

• The 3,4-dimethoxyphenylethyl side chain at position 5 further modifies electronic properties, with methoxy groups contributing to π-stacking interactions .

Functional Group Comparisons

• 2-Hydroxyphenyl retention : All analogs retain the 2-hydroxyphenyl group, suggesting its critical role in target binding (e.g., hydrogen bonding with kinases or receptors).
• Chlorophenyl vs. Ethoxyphenyl : The chloro group’s strong electron-withdrawing effect may enhance stability against oxidative metabolism compared to ethoxy’s electron-donating nature .

Physicochemical and Pharmacokinetic Implications

Property	Target Compound	5-(3-Methoxypropyl) Analog	5-(Pyridinylmethyl) Analog
Molecular Weight (g/mol)	377.86	397.85	~410 (estimated)
Key Substituents	4-Cl, 5-propyl	4-Cl, 5-methoxypropyl	4-Ethoxy, 5-pyridinylmethyl
Solubility	Moderate (hydroxyl + chloro)	Higher (methoxy)	pH-dependent (pyridine)
logP (estimated)	~3.5	~3.0	~2.8